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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of TEGOSOFT® 189

Introduction
TEGOSOFT® 189 is the trade name for the chemical compound Isotridecyl Stearate. It is a

versatile emollient with a non-oily skin feel, widely utilized in the formulation of cosmetic and

personal care products. This guide provides a comprehensive overview of its physical and

chemical properties, methodologies for their determination, and a summary of its key

characteristics for researchers, scientists, and drug development professionals.

Chemical Identity
INCI Name: Isotridecyl Stearate

CAS Number: 31565-37-4

EINECS Number: 250-702-9

Chemical Formula: C₃₁H₆₂O₂

Molecular Weight: 466.83 g/mol
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TEGOSOFT® 189 is a clear, colorless to slightly yellowish oil with a characteristic mild odor. It

is distinguished by its low viscosity and good spreadability on the skin, contributing to a light

and pleasant sensory profile in topical formulations.

Table 1: Physical Properties of TEGOSOFT® 189
Property Value Unit

Appearance
Clear, colorless to slightly

yellowish liquid
-

Odor Characteristic, mild -

Viscosity (20°C) 20 - 26 mPa·s

Density (20°C) 0.85 - 0.87 g/cm³

Refractive Index (20°C) 1.448 - 1.452 -

Melting Point < 0 °C

Boiling Point > 250 °C

Solubility

Soluble in oils, fats, and

hydrocarbons. Insoluble in

water.

-

Chemical Characteristics
The chemical properties of TEGOSOFT® 189 are indicative of its quality and stability as a

cosmetic ingredient. These are typically assessed through standard analytical methods.

Table 2: Chemical Properties of TEGOSOFT® 189
Property Value Unit

Acid Value < 1.0 mg KOH/g

Saponification Value 110 - 125 mg KOH/g

Iodine Value < 1.0 g I₂/100g
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Experimental Protocols
The following are detailed methodologies for the determination of the key physical and

chemical properties of TEGOSOFT® 189.

Determination of Viscosity
The viscosity of TEGOSOFT® 189 is determined using a rotational viscometer, such as a

Brookfield viscometer, following a method based on the principles of ASTM D445.

Apparatus: Brookfield RVT Viscometer, appropriate spindle, and a constant temperature

water bath.

Procedure:

The sample is equilibrated to a constant temperature of 20°C in the water bath.

The viscometer is calibrated according to the manufacturer's instructions.

The appropriate spindle is selected and attached to the viscometer.

The spindle is immersed in the sample to the marked level.

The viscometer is operated at a specified rotational speed, and the torque reading is

allowed to stabilize.

The viscosity in mPa·s is calculated from the torque reading using the spindle's conversion

factor.

Determination of Density
The density is measured using a pycnometer or a digital density meter, adhering to the

principles outlined in ISO 12185.

Apparatus: Pycnometer or a digital density meter (e.g., Anton Paar DMA series), and a

constant temperature water bath.

Procedure (using a pycnometer):
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The empty pycnometer is cleaned, dried, and weighed.

The pycnometer is filled with the sample, ensuring no air bubbles are present, and

equilibrated to 20°C in the water bath.

The pycnometer is reweighed.

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Determination of Refractive Index
The refractive index is measured using a refractometer, following the guidelines of ISO 6320.

Apparatus: Abbe refractometer or a digital refractometer with a temperature-controlled prism.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the sample are placed on the prism of the refractometer, which is

maintained at 20°C.

The reading is taken once the value has stabilized.

Determination of Acid Value
The acid value is determined by titration, based on the method described in ASTM D974.

Apparatus: Burette, flask, and analytical balance.

Reagents: Titration solvent (e.g., a mixture of toluene and isopropanol), potassium hydroxide

(KOH) solution of known concentration, and an indicator (e.g., phenolphthalein).

Procedure:

A known mass of the sample is dissolved in the titration solvent.

A few drops of the indicator are added.
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The solution is titrated with the KOH solution until a persistent color change is observed.

The acid value is calculated based on the volume of KOH solution used.

Determination of Saponification Value
The saponification value is determined by refluxing the sample with an excess of alcoholic

potassium hydroxide, followed by titration, as per ISO 3657.

Apparatus: Reflux condenser, flask, hot plate, burette, and analytical balance.

Reagents: Alcoholic potassium hydroxide (KOH) solution of known concentration, and

hydrochloric acid (HCl) solution of known concentration.

Procedure:

A known mass of the sample is refluxed with a known excess of alcoholic KOH for a

specified time.

A blank determination is performed in parallel.

The excess KOH is titrated with the HCl solution.

The saponification value is calculated from the difference in the titration volumes of the

blank and the sample.

Determination of Iodine Value
The iodine value is determined by the Wijs method, as described in AOCS Cd 1-25.

Apparatus: Iodine flask, burette, and analytical balance.

Reagents: Wijs solution (iodine monochloride in glacial acetic acid), potassium iodide (KI)

solution, and sodium thiosulfate solution of known concentration.

Procedure:

A known mass of the sample is dissolved in a suitable solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A known excess of Wijs solution is added, and the flask is allowed to stand in the dark for

a specified time.

Potassium iodide solution and water are added, and the liberated iodine is titrated with the

sodium thiosulfate solution.

A blank determination is performed in parallel.

The iodine value is calculated from the difference in the titration volumes of the blank and

the sample.

Visualizations
Quality Control Workflow for TEGOSOFT® 189
The following diagram illustrates a typical workflow for the quality control of incoming

TEGOSOFT® 189 raw material.
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Caption: Quality Control Workflow for TEGOSOFT® 189.

Relationship between Properties and Applications
This diagram illustrates how the key properties of TEGOSOFT® 189 relate to its primary

applications in cosmetic formulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1169835?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properties

Applications

Low Viscosity

Skin Care
(Lotions, Creams)

Improves texture

Sun Care
(Sunscreens)

Aids dispersion

Good Spreadability

Enhances applicationEven coverage

Non-oily Feel

Light sensory feel

Color Cosmetics
(Foundations)

Non-greasy finish

High Stability

Click to download full resolution via product page

Caption: Properties and Applications of TEGOSOFT® 189.

To cite this document: BenchChem. [Physical and chemical characteristics of TEGOSOFT
189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169835#physical-and-chemical-characteristics-of-
tegosoft-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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